4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)-

• CAS No.: 144707-14-2
• Molecular Formula: C18H16O6
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 6-hydroxy-2-(2,3,4-trimethoxyphenyl)chromen-4-one
• InChI: InChI=1S/C18H16O6/c1-21-15-7-5-11(17(22-2)18(15)23-3)16-9-13(20)12-8-10(19)4-6-14(12)24-16/h4-9,19H,1-3H3
• InChI Key: JZKKBDHEMSLXMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)O)OC)OC

Description

4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)- is a complex organic compound belonging to the benzopyran family This compound is characterized by its unique structure, which includes a benzopyran core with hydroxy and trimethoxyphenyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)- typically involves multi-step organic reactions. One common method includes the condensation of appropriate phenolic compounds with aldehydes, followed by cyclization and functional group modifications. The reaction conditions often require the use of catalysts, such as acids or bases, and controlled temperatures to ensure the desired product yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including batch and continuous flow processes. The use of automated reactors and precise control of reaction parameters are essential to achieve high purity and yield. Additionally, purification steps such as recrystallization and chromatography are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)- undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions typically involve specific solvents, temperatures, and catalysts to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can result in a wide range of derivatives with different functional groups replacing the methoxy groups.

Scientific Research Applications

4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)- has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antioxidant and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anticancer and antimicrobial agents.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)- involves its interaction with specific molecular targets and pathways. The hydroxy and methoxy groups play a crucial role in its biological activity, enabling it to interact with enzymes, receptors, and other biomolecules. These interactions can modulate various cellular processes, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

4H-1-benzopyran-4-one: The parent compound without the hydroxy and trimethoxyphenyl substituents.

6-hydroxy-4H-1-benzopyran-4-one: A similar compound with only the hydroxy group.

2-(2,3,4-trimethoxyphenyl)-4H-1-benzopyran-4-one: A compound with only the trimethoxyphenyl substituent.

Uniqueness

4H-1-benzopyran-4-one, 6-hydroxy-2-(2,3,4-trimethoxyphenyl)- is unique due to the presence of both hydroxy and trimethoxyphenyl groups, which confer distinct chemical and biological properties